1-cyclopropyl-1H-pyrazole-4-carboxylic acid
Overview
Description
“1-cyclopropyl-1H-pyrazole-4-carboxylic acid” is an organic compound with the molecular formula C7H8N2O2 . It has a molecular weight of 152.15 . The compound is used as an intermediate in organic synthesis .
Molecular Structure Analysis
The InChI code for “1-cyclopropyl-1H-pyrazole-4-carboxylic acid” is 1S/C7H8N2O2/c10-7(11)5-3-8-9(4-5)6-1-2-6/h3-4,6H,1-2H2,(H,10,11) . This indicates the presence of a cyclopropyl group attached to the pyrazole ring at the 1-position, and a carboxylic acid group attached at the 4-position .Chemical Reactions Analysis
While specific chemical reactions involving “1-cyclopropyl-1H-pyrazole-4-carboxylic acid” are not available, it’s known that pyrazole carboxylic acids can undergo esterification reactions in the presence of concentrated sulfuric acid and alcohol .Physical And Chemical Properties Analysis
“1-cyclopropyl-1H-pyrazole-4-carboxylic acid” is a solid compound . Further physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the resources I have accessed.Scientific Research Applications
Solid-State Chemistry
1-cyclopropyl-1H-pyrazole-4-carboxylic acid: has been studied for its structural and dynamic properties in the solid state. Researchers have utilized crystallographic methods and solid-state NMR (CPMAS) to discuss the polymorphism and solid-state proton transfer (SSPT) phenomena observed in these compounds . This research is crucial for understanding the material’s behavior in various states and can lead to the development of new materials with desired properties.
Tautomerism Studies
The compound exhibits interesting tautomerism, which has been explored through NMR in both solid-state and solution at low temperatures . This property is significant for the design of pharmaceuticals and agrochemicals, where the tautomeric form can influence biological activity.
Hydrogen Bonding Analysis
Hydrogen bonds play a vital role in the stability and formation of various chemical structures. The study of 1-cyclopropyl-1H-pyrazole-4-carboxylic acid includes an analysis of hydrogen bonds, which is essential for the development of new drugs and understanding biomolecular interactions .
Safety and Handling in Industrial Applications
Understanding the safety measures and handling procedures for chemicals is crucial in industrial settings. Documentation and material safety data sheets provide guidelines on engineering controls to mitigate hazards associated with the use of 1-cyclopropyl-1H-pyrazole-4-carboxylic acid .
Chemical Database Inclusion
The compound is listed in chemical databases, which indicates its relevance and utility in scientific research. These databases serve as a resource for researchers looking for information on chemical substances, their properties, and potential applications .
Commercial Availability for Research
The availability of 1-cyclopropyl-1H-pyrazole-4-carboxylic acid through scientific vendors demonstrates its application in research and development. Companies provide this compound for use in various scientific studies, which could range from chemical synthesis to biological assays .
Safety And Hazards
properties
IUPAC Name |
1-cyclopropylpyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c10-7(11)5-3-8-9(4-5)6-1-2-6/h3-4,6H,1-2H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUPHADTZIOYAMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=C(C=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-cyclopropyl-1H-pyrazole-4-carboxylic acid | |
CAS RN |
1622883-44-6 |
Source
|
| Record name | 1-cyclopropyl-1H-pyrazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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